Cas no 438218-32-7 (methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate)

• Product Name: methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate
• CAS No: 438218-32-7
• MF: C₁₄H₁₁F₃O₄
• MW: 300.229954957962
• MDL: MFCD03074484
• CID: 3056847
• PubChem ID: 842762
• Update Time: 2025-05-25

methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-(3-Trifluoromethyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate
• STK348994
• methyl 5-{[3-(trifluoromethyl)phenoxy]methyl}furan-2-carboxylate
• AKOS000307935
• C14H11F3O4
• SB61967
• AK-968/41170320
• Methyl 5-((3-(trifluoromethyl)phenoxy)methyl)furan-2-carboxylate
• METHYL 5-[3-(TRIFLUOROMETHYL)PHENOXYMETHYL]FURAN-2-CARBOXYLATE
• EN300-228273
• methyl 5-[[3-(trifluoromethyl)phenoxy]methyl]furan-2-carboxylate
• Methyl5-((3-(trifluoromethyl)phenoxy)methyl)furan-2-carboxylate
• BBL039613
• methyl 5-([3-(trifluoromethyl)phenoxy]methyl)-2-furoate
• 438218-32-7
• methyl 5-{[3-(trifluoromethyl)phenoxy]methyl}-2-furoate

• MDL： MFCD03074484
• Inchi： 1S/C14H11F3O4/c1-19-13(18)12-6-5-11(21-12)8-20-10-4-2-3-9(7-10)14(15,16)17/h2-7H,8H2,1H3
• InChI Key： ZIRVVQSGDUTMBG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC1=CC=C(C(=O)OC)O1)(F)F

Computed Properties

• Exact Mass: 300.061
• Monoisotopic Mass: 300.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate

Exploring Methyl 5-{3-(Trifluoromethyl)phenoxymethyl}furan-2-carboxylate (CAS No. 438218-32-7): Properties, Applications, and Innovations

In the realm of specialty chemicals, methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate (CAS No. 438218-32-7) stands out as a versatile compound with significant potential across multiple industries. This ester derivative, characterized by its furan and trifluoromethylphenoxy functional groups, has garnered attention for its unique physicochemical properties and applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its role in drug discovery, crop protection, and advanced polymer synthesis, aligning with trends in sustainable chemistry and precision manufacturing.

The molecular structure of CAS 438218-32-7 combines a furan-2-carboxylate core with a 3-(trifluoromethyl)phenoxymethyl side chain, imparting both lipophilicity and electronic effects critical for reactivity. This design is particularly valuable in medicinal chemistry, where the trifluoromethyl group enhances metabolic stability and bioavailability—a hot topic in small-molecule drug development. Recent studies highlight its utility as a building block for kinase inhibitors and GPCR-targeted therapies, addressing growing demand for treatments in oncology and CNS disorders.

Beyond pharmaceuticals, methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate exhibits promise in agrochemical formulations. Its structural motifs align with modern pesticide design principles, offering potential as a scaffold for herbicides or fungicides with improved environmental profiles. This resonates with global searches for "eco-friendly crop chemicals" and "low-residue pesticides", reflecting agricultural sector priorities. The compound’s furan ring also opens doors to biobased materials, a trending area as industries seek alternatives to petroleum-derived intermediates.

Synthetic routes to CAS 438218-32-7 often involve esterification and ether coupling strategies, with recent optimizations focusing on catalytic efficiency and atom economy—key concerns in green chemistry. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Notably, the compound’s thermal stability (a property of interest in high-performance material circles) makes it suitable for applications requiring durability under extreme conditions.

As regulatory landscapes evolve, understanding the structure-activity relationships of methyl 5-{3-(trifluoromethyl)phenoxymethyl}furan-2-carboxylate becomes crucial. Computational chemistry studies leveraging AI-driven molecular modeling (a rapidly growing field) help predict its interactions in biological systems, addressing common queries about "in silico compound screening". The compound’s logP and hydrogen bonding capacity—frequently analyzed parameters in ADMET prediction—further underscore its relevance in rational drug design.

In material science, derivatives of this compound contribute to photoresist technologies and liquid crystal displays, aligning with electronics industry demands for high-resolution patterning. Its fluorine content enhances dielectric properties, a feature explored in flexible electronics research—another trending topic. Patent analyses reveal growing IP activity around similar structures, particularly in OLED materials and conductive polymers.

Supply chain professionals searching for "CAS 438218-32-7 suppliers" or "high-purity furan derivatives" will find that stringent GMP-compliant synthesis protocols ensure batch consistency, a critical factor for regulatory submissions. Meanwhile, academic researchers investigating "heterocyclic compound libraries" or "fluorinated building blocks" value its modular reactivity for combinatorial chemistry approaches.

Future directions for this compound may involve continuous flow chemistry production (a sustainable method gaining traction) or hybridization with biodegradable polymer matrices. Such innovations respond to searches for "circular economy chemicals" while maintaining performance standards. As analytical techniques like cryo-EM advance, deeper insights into its molecular interactions will likely emerge, further expanding its utility across scientific disciplines.